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Compound of Interest

Compound Name:
4-(4-Bromophenyl)piperidine-4-

carbonitrile

Cat. No.: B595021 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physicochemical properties,

synthesis, and potential biological relevance of 4-(4-Bromophenyl)piperidine-4-carbonitrile
and its hydrochloride salt. This document is intended to serve as a valuable resource for

researchers and professionals engaged in drug discovery and development, synthetic

chemistry, and pharmacological studies.

Core Physicochemical Properties
Detailed experimental data for 4-(4-Bromophenyl)piperidine-4-carbonitrile is not extensively

available in public literature. The following table summarizes the available information for its

hydrochloride salt and predicted values for the free base. For comparison, data for the parent

compound, 4-(4-Bromophenyl)piperidine, is also included.
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Property

4-(4-
Bromophenyl)piper
idine-4-carbonitrile
Hydrochloride

4-(4-
Bromophenyl)piper
idine-4-carbonitrile
(Free Base -
Predicted)

4-(4-
Bromophenyl)piper
idine (Parent
Compound)

CAS Number 1809152-76-8[1] Not Available 80980-89-8

Molecular Formula C₁₂H₁₄BrClN₂[2] C₁₂H₁₃BrN₂ C₁₁H₁₄BrN

Molecular Weight 301.61 g/mol [2] 265.15 g/mol 240.14 g/mol

Melting Point Data not available Data not available 144-146 °C

Boiling Point Data not available Data not available
307.6 ± 42.0 °C

(Predicted)

Solubility Data not available Data not available Data not available

pKa Data not available Data not available
10.14 ± 0.10

(Predicted)

LogP Data not available 2.1 (Predicted) Data not available

Synthesis and Experimental Protocols
A specific, detailed experimental protocol for the synthesis of 4-(4-Bromophenyl)piperidine-4-
carbonitrile is not readily found in peer-reviewed literature. However, the synthesis of 4-aryl-4-

cyanopiperidines is a known transformation in medicinal chemistry. A general approach often

involves a Strecker-type reaction or a nucleophilic substitution on a suitable piperidine

precursor.

One plausible synthetic route, adapted from general methods for the synthesis of 4-substituted

piperidines, is outlined below. This should be considered a theoretical pathway and would

require optimization.

Proposed Synthetic Pathway
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Proposed Synthesis of 4-(4-Bromophenyl)piperidine-4-carbonitrile

1-Boc-4-piperidone

+ Grignard Reaction

4-Bromophenylmagnesium bromide

1-Boc-4-(4-bromophenyl)piperidin-4-ol

+ Dehydration (e.g., TFAA)

1-Boc-4-(4-bromophenyl)-1,2,3,6-tetrahydropyridine

+ Cyanation (e.g., TMSCN, Lewis Acid)

1-Boc-4-(4-bromophenyl)piperidine-4-carbonitrile

+ Deprotection (e.g., TFA or HCl)

4-(4-Bromophenyl)piperidine-4-carbonitrile

Click to download full resolution via product page

Caption: Proposed synthetic route for 4-(4-Bromophenyl)piperidine-4-carbonitrile.
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Experimental Workflow for a Key Synthetic Step
(Hypothetical)
The following is a hypothetical, generalized protocol for the cyanation of a tetrahydropyridine

intermediate, which would be a crucial step in the proposed synthesis.
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Hypothetical Cyanation Protocol

Dissolve 1-Boc-4-(4-bromophenyl)-
1,2,3,6-tetrahydropyridine in anhydrous DCM

Add Trimethylsilyl cyanide (TMSCN)

Cool reaction mixture to 0°C

Slowly add Lewis acid catalyst
(e.g., TMSOTf)

Allow to warm to room temperature and stir

Quench reaction with saturated NaHCO₃ solution

Extract with DCM

Dry organic layer over Na₂SO₄

Concentrate in vacuo

Purify by column chromatography

Obtain 1-Boc-4-(4-bromophenyl)
piperidine-4-carbonitrile
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Drug Discovery and Development Pathway

Compound Synthesis and Purification

Physicochemical Characterization
(Solubility, Stability, etc.)

In vitro Biological Screening
(Target Binding, Functional Assays)

Lead Identification

In vivo Efficacy and PK/PD Studies

Lead Optimization

Preclinical Development

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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